Cas no 55153-27-0 (3-Bromobenzoic acid phenacyl ester)

• Product Name: 3-Bromobenzoic acid phenacyl ester
• CAS No: 55153-27-0
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 2186924
• PubChem ID: 569543
• Update Time: 2025-04-21

3-Bromobenzoic acid phenacyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzoic acid phenacyl ester
• phenacyl 3-bromobenzoate
• SR-01000235607
• AKOS003646720
• 55153-27-0
• DTXSID30341039
• Benzoic acid, 3-bromo-, 2-oxo-2-phenylethyl ester
• DTXCID00292120
• 2-Oxo-2-phenylethyl 3-bromobenzoate
• GDXLALKWDACHEQ-UHFFFAOYSA-N
• AK-918/10561038
• 2-Oxo-2-phenylethyl 3-bromobenzoate #
• DB-315255
• SR-01000235607-1
• 5-bromo-2-benzoyloxy-acetophenone

• Inchi： 1S/C15H11BrO3/c16-13-8-4-7-12(9-13)15(18)19-10-14(17)11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： GDXLALKWDACHEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(=O)OCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 317.989
• Monoisotopic Mass: 317.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų